Cas no 100972-13-2 ( )

  structure
  structure
Product Name: 
CAS No:100972-13-2
MF:C14H18O3
MW:234.290924549103
CID:893027
Update Time:2026-04-29

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-(2-methylphenyl)-5-oxopentanoate
    • ETHYL 5-(2-METHYLPHENYL)-5-OXOVALERATE
    • 5-Oxo-5-o-tolyl-valeriansaeure-aethylester
    • 5-oxo-5-o-tolyl-valeric acid ethyl ester
    • ethyl 5-oxo-5-(2-methylphenyl)pentanoate
    •  
    • Inchi： InChI=1S/C14H18O3/c1-3-17-14(16)10-6-9-13(15)12-8-5-4-7-11(12)2/h4-5,7-8H,3,6,9-10H2,1-2H3
    • InChI Key： YKQSQPIRAFTQAC-UHFFFAOYSA-N
    • SMILES： CCOC(=O)CCCC(=O)C1=CC=CC=C1C

Computed Properties

  • Exact Mass: 234.12600
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.91110

  Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
207701-1g
Ethyl 5-(2-methylphenyl)-5-oxovalerate
 100972-13-2 97%
1g
 ￡352.00 2022-02-28
Fluorochem
207701-2g
Ethyl 5-(2-methylphenyl)-5-oxovalerate
 100972-13-2 97%
2g
 ￡613.00 2022-02-28
Fluorochem
207701-5g
Ethyl 5-(2-methylphenyl)-5-oxovalerate
 100972-13-2 97%
5g
 ￡1447.00 2022-02-28
A2B Chem LLC
AA04121-1g
Ethyl 5-(2-methylphenyl)-5-oxovalerate
 100972-13-2 97%
1g
 $435.00 2024-04-20
A2B Chem LLC
AA04121-2g
Ethyl 5-(2-methylphenyl)-5-oxovalerate
 100972-13-2 97%
2g
 $725.00 2024-04-20
A2B Chem LLC
AA04121-5g
Ethyl 5-(2-methylphenyl)-5-oxovalerate
 100972-13-2 97%
5g
 $1650.00 2024-04-20

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